2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-naphthalen-1-yloxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C21H17N3O3/c25-19(14-26-18-12-6-10-15-7-4-5-11-17(15)18)22-13-20-23-21(24-27-20)16-8-2-1-3-9-16/h1-12H,13-14H2,(H,22,25)
• InChI Key: KFGDJWRJXCTOBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)COC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol

Description

2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood. However, it has been suggested that the compound may act as an inhibitor of various enzymes and receptors, leading to its biological activities.
Biochemical and Physiological Effects:
2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been found to have various biochemical and physiological effects. It has been shown to exhibit antioxidant, anti-inflammatory, and anticancer activities. Additionally, it has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its potential for drug development. Additionally, the compound has been found to have various biological activities, making it a potential candidate for the treatment of various diseases. However, one of the limitations of using the compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One potential direction is the further investigation of its mechanism of action, which may lead to the development of more potent drugs. Additionally, the compound may be studied for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases. Finally, the compound may be further modified to improve its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of 2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been achieved through several methods. One of the most commonly used methods involves the reaction of 1-naphthol and 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of acetic anhydride and pyridine. The product obtained is then reacted with N-(chloromethyl)acetamide to yield the final product.

Scientific Research Applications

2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential use in scientific research. It has been found to have various biological activities, making it a potential candidate for drug development.